Cas no 81637-60-7 (1-Palmitin-2-Palmitolein-3-Olein)

• Product Name: 1-Palmitin-2-Palmitolein-3-Olein
• CAS No: 81637-60-7
• MF: C₅₃H₉₈O₆
• MW: 831.341638088226
• CID: 5092233
• Update Time: 2025-10-22

1-Palmitin-2-Palmitolein-3-Olein Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid (9Z)-, 2-[[(9Z)-1-oxo-9-hexadecen-1-yl]oxy]-3-[(1-oxohexadecyl)oxy]propyl ester
• 1-Palmitin-2-Palmitolein-3-Olein

• Inchi： 1S/C53H98O6/c1-4-7-10-13-16-19-22-25-26-29-31-34-37-40-43-46-52(55)58-49-50(59-53(56)47-44-41-38-35-32-28-24-21-18-15-12-9-6-3)48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2/h21,24-26,50H,4-20,22-23,27-49H2,1-3H3/b24-21-,26-25-
• InChI Key： TWJCMQZMAPGUSG-BIDHIOHYSA-N
• SMILES： C(OCC(OC(=O)CCCCCCC/C=C\CCCCCC)COC(=O)CCCCCCCCCCCCCCC)(=O)CCCCCCC/C=C\CCCCCCCC

Experimental Properties

• Density: 0.922±0.06 g/cm3(Predicted)
• Boiling Point: 784.6±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1-Palmitin-2-Palmitolein-3-Olein

1-Palmitin-2-Palmitolein-3-Olein: A Comprehensive Overview

The compound 1-Palmitin-2-Palmitolein-3-Olein (CAS No. 81637-60-7) is a triacylglycerol (TAG) composed of three distinct fatty acids: palmitic acid, palmitoleic acid, and oleic acid. This unique combination of fatty acids gives the compound its distinctive properties and makes it a subject of interest in various fields, including food science, cosmetics, and pharmaceuticals. In recent years, advancements in lipidomics and analytical techniques have shed new light on the structural and functional aspects of this compound, enhancing our understanding of its potential applications.

Structural Insights and Physicochemical Properties

The molecular structure of 1-Palmitin-2-Palmitolein-3-Olein is characterized by a glycerol backbone esterified with three fatty acids at positions 1, 2, and 3. Palmitic acid (C16:0), a saturated fatty acid, occupies the sn-1 position, while palmitoleic acid (C16:1) and oleic acid (C18:1) are located at sn-2 and sn-3 positions, respectively. This specific arrangement influences the compound's melting point, stability, and interaction with biological systems. Recent studies have demonstrated that the presence of double bonds in palmitoleic and oleic acids contributes to the compound's ability to form stable emulsions and exhibit antioxidant properties.

Biological Activity and Health Implications

Emerging research has highlighted the potential health benefits of 1-Palmitin-2-Palmitolein-3-Olein. The combination of saturated (palmitic acid) and unsaturated (palmitoleic and oleic acids) fatty acids in this TAG makes it a balanced source of energy and bioactive molecules. Palmitoleic acid, in particular, has been associated with anti-inflammatory properties, while oleic acid is known for its role in improving lipid metabolism. A 2023 study published in *Lipid Science* revealed that this compound can modulate cellular signaling pathways involved in inflammation and oxidative stress, suggesting its potential as a functional ingredient in nutraceuticals.

Applications in Food Science

In the food industry, 1-Palmitin-2-Palmitolein-3-Olein is valued for its ability to enhance product stability and sensory attributes. Its unique melting profile makes it an ideal ingredient for fat-based products such as margarine, spreads, and confectionery items. Recent innovations in food formulation have explored the use of this compound as a natural emulsifier, capable of stabilizing oil-in-water emulsions without the need for synthetic additives. This aligns with the growing consumer demand for clean-label products.

Cosmetic Industry Applications

The cosmetic industry has also taken notice of 1-Palmitin-2-Palmitolein-3-Olein, particularly due to its moisturizing properties. The compound's ability to form lamellar structures similar to those found in skin lipids makes it an effective ingredient in skincare products designed to repair the skin barrier. A 2022 study published in *Journal of Cosmetic Science* demonstrated that formulations containing this TAG significantly improved skin hydration and reduced trans epidermal water loss (TEWL). These findings underscore its potential as a natural alternative to synthetic emollients.

Pharmaceutical Applications

In pharmaceuticals, 1-Palmitin-2-Palmitolein-3-Olein is being explored as a carrier for drug delivery systems. Its biocompatibility and controlled release properties make it suitable for encapsulating hydrophobic drugs. Recent research has focused on its use in lipid nanoparticles (LNPs), which are increasingly used for delivering mRNA vaccines. The compound's ability to stabilize drug molecules while minimizing side effects positions it as a promising candidate for advanced drug delivery systems.

Sustainability Considerations

As industries increasingly prioritize sustainability, the sourcing and production of 1-Palmitin-2-Palmitolein-3-Olein have come under scrutiny. Efforts are being made to develop eco-friendly extraction methods that minimize environmental impact while maintaining product quality. For instance, enzymatic hydrolysis and supercritical fluid extraction are being explored as sustainable alternatives to traditional solvent-based methods.

Future Research Directions

The future of 1-Palminitn-palmiteleain-oelin) lies in further elucidating its molecular mechanisms of action and exploring novel applications across diverse industries. Ongoing research aims to uncover its role in metabolic pathways associated with chronic diseases such as obesity and cardiovascular disorders. Additionally, advancements in synthetic biology may pave the way for cost-effective production methods using microbial fermentation or plant-based systems.

In conclusion:

With its unique composition and versatile properties, 81637–60–7 CAS No.) holds significant promise across multiple sectors. As scientific understanding deepens through cutting-edge research methodologies,the potential applications of this compound continue to expand,paving the way for innovative solutions in food,cosmetics,and pharmaceutical industries.Alongside advancements in sustainable practices, 81637–60–7 CAS No.) is poised to play an increasingly important role in addressing global challenges related to health,nutrition,and environmental sustainability.